N-(2-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-(3-oxopiperazin-2-yl)acetamide
• InChI: InChI=1S/C14H19N3O2/c1-2-10-5-3-4-6-11(10)17-13(18)9-12-14(19)16-8-7-15-12/h3-6,12,15H,2,7-9H2,1H3,(H,16,19)(H,17,18)
• InChI Key: RMQFTRVOJLPICI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2C(=O)NCCN2
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N-(2-ethylphenyl)-2-(3-oxo-2-piperazinyl)acetamide, commonly known as EPPA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. EPPA belongs to the class of piperazine derivatives and is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The exact mechanism of action of EPPA is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that cause inflammation and pain. EPPA has also been found to modulate the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
EPPA has been shown to exhibit anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. EPPA has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the brain and spinal cord of animals.

Advantages and Limitations for Lab Experiments

EPPA has several advantages as a research tool. It is a stable and easily synthesized compound that can be obtained in high purity. EPPA is also soluble in both water and organic solvents, which makes it suitable for a wide range of experiments. However, one limitation of EPPA is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on EPPA. One area of interest is the development of EPPA derivatives that exhibit improved pharmacological properties. Another area of interest is the investigation of the potential use of EPPA as an anticancer agent. Further studies are also needed to fully understand the mechanism of action of EPPA and its potential therapeutic applications in various fields of medicine.

Scientific Research Applications

EPPA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. EPPA has also been investigated for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells in vitro.